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Welcome to the technical support center for GI-102. This resource is designed to assist
researchers, scientists, and drug development professionals in optimizing the use of GI-102 in
their cell culture experiments. Here you will find troubleshooting guides and frequently asked
qguestions (FAQs) to address specific issues you may encounter.

Understanding GI-102: Mechanism of Action

GI-102 is a novel CD80-1L2v3 bispecific fusion protein. Its dual functionality allows it to
modulate the immune response in a targeted manner. The CD80 component binds to CTLA-4,
an immune checkpoint receptor, effectively blocking its inhibitory signal. The engineered
Interleukin-2 variant (IL2v3) component is designed to selectively bind to the IL-2 receptor By
(IL-2RBy) complex, which is predominantly expressed on CD8+ T cells and Natural Killer (NK)
cells. This selective binding promotes the proliferation and activation of these effector cells.
Notably, the IL-2 variant has a reduced affinity for the IL-2 receptor a (IL-2Ra or CD25), which
is highly expressed on regulatory T cells (Tregs). This design minimizes the expansion of the
immunosuppressive Treg population.[1][2][3][4][5]

Below is a diagram illustrating the proposed signaling pathway of GI-102.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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